Cas no 204582-53-6 (8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine)

• Product Name: 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine
• CAS No: 204582-53-6
• MF: C₃₄H₃₅BrN₆O₆
• MW: 703.582307100296
• CID: 1393975
• Update Time: 2025-06-08

8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-5'-O-(DIMETHOXYTRITYL)-N2-(DIMETHYLAMINOMETHYLIDENE)-2'-DEOXYGUANOSINE
• 8-BROMO-5'-O-(DMT)-N2-(DMF)-2'-DEOXYGUANOSINE
• N(2)-dimethylaminomethylene-8-bromo-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyguanosine
• 5'-O-(dimethoxytrityl)-N2-(N,N-dimethylaminomethyliden)-8-bromo-2'-deoxyguanosine
• 8-BROMO-5’-O-(DIMETHYOXYTRITYL)-N2-(DIMETHYLAMINOMETHYLIDENE)-2’-DEOXYGUANOSINE
• 8-Bromo-5'-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2'-deoxyguanosine
• Guanosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-8-bromo-2'-deoxy-N-[(dimethylamino)methylene]-
• 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine

• Inchi： 1S/C34H35BrN6O6/c1-40(2)20-36-33-38-30-29(31(43)39-33)37-32(35)41(30)28-18-26(42)27(47-28)19-46-34(21-8-6-5-7-9-21,22-10-14-24(44-3)15-11-22)23-12-16-25(45-4)17-13-23/h5-17,20,26-28,42H,18-19H2,1-4H3,(H,38,39,43)/t26-,27+,28+/m0/s1
• InChI Key： XXDFVWOBFPTORP-UPRLRBBYSA-N
• SMILES： O(C(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1)C[C@H]1O[C@@H](N2C3=C(C(NC(=N3)N=CN(C)C)=O)N=C2Br)C[C@@H]1O

Computed Properties

• Exact Mass: 702.18000

Experimental Properties

• PSA: 136.32000
• LogP: 4.77780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine

Professional Introduction to Compound with CAS No. 204582-53-6 and Product Name: 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine

The compound with the CAS number 204582-53-6 and the product name 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine represents a significant advancement in the field of nucleoside chemistry and its applications in biomedical research. This specialized nucleoside derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound is characterized by a modified guanosine backbone, incorporating a bromo group at the 8-position, a dimethoxytrityl (DMT) protecting group at the 5’-O position, and a dimethylaminomethylidene functional group at the N2 position. These modifications not only enhance its stability and reactivity but also open up new avenues for its use in synthetic biology, drug development, and molecular diagnostics.

In recent years, nucleoside analogs have been extensively studied for their role in modulating various biological pathways. The introduction of fluorinated or halogenated substituents into nucleoside structures has been particularly effective in improving metabolic stability and enhancing binding affinity to target enzymes. The 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine derivative exemplifies this trend, leveraging the bromo group for potential cross-coupling reactions and the DMT group for selective protection during synthetic workflows. This compound is particularly valuable in the context of RNA modification studies, where it serves as a versatile building block for generating modified RNA transcripts with altered properties.

One of the most compelling applications of this compound lies in its utility as a precursor for the synthesis of modified nucleosides that exhibit enhanced resistance to degradation by cellular enzymes. Such modifications are crucial for developing novel antisense oligonucleotides (ASOs) and RNA interference (RNAi) therapeutics. The N2-(dimethyl-aminomethylidene) moiety introduces a positive charge, which can improve the compound's interaction with negatively charged RNA or DNA strands. This feature is particularly relevant in antisense drug design, where optimal binding affinity is essential for effective gene silencing. Recent studies have demonstrated that nucleosides with similar modifications can significantly enhance the stability and efficacy of ASOs in vivo, making them promising candidates for treating genetic disorders.

The 5’-O-(dimethyoxytrityl) protecting group is another critical feature of this compound, providing stability during storage and synthetic manipulations while allowing for selective deprotection under controlled conditions. This makes it an ideal candidate for multi-step synthetic routes where precise control over reaction conditions is required. The combination of these structural elements—bromo substitution, DMT protection, and N2 modification—makes 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine a versatile tool for researchers exploring novel nucleoside-based therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of this compound in drug discovery efforts. Molecular modeling studies have revealed that the positive charge at the N2 position enhances interactions with specific pockets on target enzymes, such as RNA-dependent RNA polymerases (RdRp) found in viral replication machinery. This insight has guided the design of next-generation antiviral agents that incorporate similar modifications to improve potency and selectivity. Additionally, the bromo group at the 8-position provides a handle for further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

In conclusion, 8-Bromo-5’-O-(dimethyoxytrityl)-N2-(dimethyl-aminomethylidene)-2’-deoxyguanosine represents a significant advancement in nucleoside chemistry with broad implications for biomedical research and drug development. Its unique structural features make it an invaluable tool for synthesizing modified nucleosides with enhanced stability, reactivity, and biological activity. As research in this field continues to evolve, compounds like this are expected to play an increasingly important role in developing innovative therapeutic strategies.